Cas no 2060032-47-3 (5-(Azetidin-1-yl)nicotinic acid)

• Product Name: 5-(Azetidin-1-yl)nicotinic acid
• CAS No: 2060032-47-3
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 4775918
• Update Time: 2025-05-27

5-(Azetidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-1-yl)nicotinic acid
• 5-(Azetidin-1-yl)pyridine-3-carboxylic acid
• 5-(Azetidin-1-yl)nicotinic acid

• Inchi： 1S/C9H10N2O2/c12-9(13)7-4-8(6-10-5-7)11-2-1-3-11/h4-6H,1-3H2,(H,12,13)
• InChI Key： KDJMFEWZROQBSC-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)N1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4

Additional information on 5-(Azetidin-1-yl)nicotinic acid

Exploring the Potential of 5-(Azetidin-1-yl)nicotinic acid (CAS No. 2060032-47-3) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 5-(Azetidin-1-yl)nicotinic acid (CAS No. 2060032-47-3) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine and nicotinic acid moieties, offers a promising scaffold for drug discovery. Researchers are increasingly focusing on its potential applications in targeting G protein-coupled receptors (GPCRs) and enzyme inhibition, which are hot topics in the search for novel therapeutics.

The structural features of 5-(Azetidin-1-yl)nicotinic acid make it a versatile building block in medicinal chemistry. Its azetidine ring is known for enhancing metabolic stability and bioavailability, while the nicotinic acid group provides opportunities for further derivatization. This combination has sparked interest in its use for developing small-molecule inhibitors and bioconjugates, aligning with current trends in personalized medicine and targeted drug delivery.

Recent studies have explored the role of 5-(Azetidin-1-yl)nicotinic acid in modulating cell signaling pathways, particularly those involved in inflammation and oxidative stress. These properties are highly relevant to contemporary research on neurodegenerative diseases and metabolic disorders, which dominate academic and industry discussions. The compound's ability to interact with nicotinic acetylcholine receptors (nAChRs) also positions it as a candidate for investigating cognitive enhancers and neuromodulators.

From a synthetic perspective, 2060032-47-3 presents interesting challenges and opportunities. Chemists are optimizing routes to improve yield and purity, addressing common queries about scalable synthesis and green chemistry approaches. The compound's stability under various conditions is another area of investigation, as researchers seek to answer frequently searched questions about storage conditions and solubility profiles for pharmaceutical applications.

The growing demand for fragment-based drug design has further elevated the importance of 5-(Azetidin-1-yl)nicotinic acid. Its moderate molecular weight and balanced physicochemical properties make it an ideal starting point for lead optimization programs. This aligns perfectly with current industry needs for drug-like molecules that can accelerate the discovery pipeline while reducing attrition rates in clinical development.

Analytical characterization of CAS 2060032-47-3 remains an active area of research, with particular emphasis on advanced techniques like NMR spectroscopy and mass spectrometry. These studies address common concerns about compound identification and purity assessment, which are critical for ensuring reproducible biological results. The development of robust quality control methods for this compound reflects broader trends in pharmaceutical analysis.

In the context of intellectual property, 5-(Azetidin-1-yl)nicotinic acid derivatives are increasingly appearing in patent applications, particularly for central nervous system disorders and metabolic diseases. This commercial interest underscores the compound's potential value in addressing unmet medical needs, a topic that consistently ranks high in pharmaceutical industry searches and discussions.

Looking ahead, the scientific community anticipates expanded applications of 2060032-47-3 in combinatorial chemistry and high-throughput screening platforms. Its structural features offer multiple points for diversification, making it valuable for generating structure-activity relationship (SAR) data. This capability is particularly relevant as drug discovery shifts toward more data-driven approaches and AI-assisted molecular design.

As research continues, 5-(Azetidin-1-yl)nicotinic acid stands at the intersection of several cutting-edge pharmaceutical trends. Its unique properties address multiple current challenges in drug development, from improving blood-brain barrier penetration to enhancing target selectivity. With ongoing investigations into its pharmacological potential, this compound is poised to make significant contributions to the next generation of therapeutic agents.